Cas no 1261871-85-5 (6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinic acid)

• Product Name: 6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinic acid
• CAS No: 1261871-85-5
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4983382
• Update Time: 2025-06-14

6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinic acid

• Inchi： 1S/C14H10F3NO3/c1-21-12-11(6-9(7-18-12)13(19)20)8-2-4-10(5-3-8)14(15,16)17/h2-7H,1H3,(H,19,20)
• InChI Key： GJKIKKIGPJYDOO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=NC=C(C(=O)O)C=1)OC)(F)F

Computed Properties

• Exact Mass: 297.06127767 g/mol
• Monoisotopic Mass: 297.06127767 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 297.23
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinic acid

Recent Advances in the Study of 6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinic acid (CAS: 1261871-85-5)

The compound 6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinic acid (CAS: 1261871-85-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its nicotinic acid core and trifluoromethylphenyl substitution, exhibits promising pharmacological properties, particularly in the context of inflammation and metabolic disorders. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its potential therapeutic applications.

One of the key findings from the latest research is the compound's role as a modulator of specific inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinic acid effectively inhibits the activity of certain pro-inflammatory cytokines, making it a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study utilized in vitro and in vivo models to validate its efficacy and safety profile, highlighting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's impact on metabolic pathways. A preprint article from BioRxiv (2024) reported that 6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinic acid interacts with key enzymes involved in lipid metabolism, suggesting its utility in managing metabolic syndromes like obesity and type 2 diabetes. The study employed advanced computational modeling and high-throughput screening to elucidate the compound's mechanism of action, providing a foundation for further drug development efforts.

From a synthetic chemistry perspective, researchers have made strides in optimizing the production of 6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinic acid. A recent patent application (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is critical for scaling up production and facilitating preclinical and clinical studies. The patent also highlights the compound's stability under various conditions, which is a crucial factor for its formulation and long-term storage.

Despite these promising developments, challenges remain in translating the findings into clinical applications. For instance, the compound's pharmacokinetic properties, such as bioavailability and half-life, require further optimization. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline.

In conclusion, 6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinic acid (CAS: 1261871-85-5) represents a versatile scaffold with significant therapeutic potential. Its dual role in modulating inflammatory and metabolic pathways positions it as a promising candidate for multifactorial diseases. Future research should focus on elucidating its precise molecular targets and conducting rigorous preclinical evaluations to pave the way for clinical trials. The compound's journey from bench to bedside will undoubtedly be a topic of keen interest in the coming years.